Cas no 95877-09-1 (2-Propenethioamide, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-)

2-Propenethioamide, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)- structure
95877-09-1 structure
Product name:2-Propenethioamide, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-
CAS No:95877-09-1
MF:C11H10N2O2S
MW:234.274301052094
CID:1985982
PubChem ID:885262

2-Propenethioamide, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenethioamide, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-
    • 3-amino-2-[(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-sulfanylprop-2-enenitrile
    • DTXSID40425410
    • 95877-09-1
    • Oprea1_310100
    • Inchi: InChI=1S/C11H10N2O2S/c1-15-10-5-7(2-3-9(10)14)4-8(6-12)11(13)16/h2-5,14H,1H3,(H2,13,16)
    • InChI Key: QUNKDXWFLCLTPE-UHFFFAOYSA-N
    • SMILES: COC1=C(C=CC(=C1)C=C(C#N)C(=S)N)O

Computed Properties

  • Exact Mass: 234.04629874g/mol
  • Monoisotopic Mass: 234.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 111Ų

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